Klyxumine A
Overview
Description
Klyxumine A is a diterpenoid.
Scientific Research Applications
Identification and Structural Elucidation
- Klyxumine A , along with other eunicellin diterpenes, was identified in Kenyan soft corals, specifically in Klyxum flaccidum and Cladiella kashmani. The structure of Klyxumine A was determined through various spectroscopic methods, including MS, COSY, HMQC, HMBC, and NOESY data (Chill et al., 2005).
Pharmaceutical Applications
- Nanoparticle Drug Delivery : Klyxumine A, like other natural-origin drugs, can be potentially incorporated in nanoparticle drug delivery systems. For instance, polymer-coated magnetic nanoparticles have been developed for curcumin delivery to cancer cells, illustrating the potential of similar approaches for Klyxumine A in targeting specific diseases or cells (Mancarella et al., 2015).
Botanical and Agricultural Research
- Soil and Plant Studies : While direct studies on Klyxumine A in soil and plant research are limited, similar compounds have been evaluated for their effects on soil microbial activity and plant growth. For example, the effect of glyphosate on soil microbial activity and potassium dynamics might provide insights into how Klyxumine A or related compounds could interact with ecological systems (Lane et al., 2012).
Potential for Future Research
- Curcumin Analogues : As a diterpene, Klyxumine A's potential applications could be informed by research on curcumin and its derivatives. For instance, curcumin nanoformulations have shown significant therapeutic potential in various diseases, suggesting a similar avenue for exploration with Klyxumine A (Yallapu et al., 2015).
properties
Molecular Formula |
C24H40O8 |
|---|---|
Molecular Weight |
456.6 g/mol |
IUPAC Name |
[(1R,2R,3R,6R,7S,8S,9S,10S,11S,14R)-6-acetyloxy-9,10,14-trihydroxy-6,10,14-trimethyl-3-propan-2-yl-15-oxatricyclo[6.6.1.02,7]pentadecan-11-yl] acetate |
InChI |
InChI=1S/C24H40O8/c1-12(2)15-8-11-23(6,32-14(4)26)18-17(15)21-22(5,28)10-9-16(30-13(3)25)24(7,29)20(27)19(18)31-21/h12,15-21,27-29H,8-11H2,1-7H3/t15-,16+,17-,18+,19+,20+,21-,22-,23-,24-/m1/s1 |
InChI Key |
MXPJWUTXZSOEAT-ZGFFGHOOSA-N |
Isomeric SMILES |
CC(C)[C@H]1CC[C@@]([C@H]2[C@@H]1[C@@H]3[C@](CC[C@@H]([C@@]([C@H]([C@H]2O3)O)(C)O)OC(=O)C)(C)O)(C)OC(=O)C |
Canonical SMILES |
CC(C)C1CCC(C2C1C3C(CCC(C(C(C2O3)O)(C)O)OC(=O)C)(C)O)(C)OC(=O)C |
synonyms |
klyxumine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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